Cas no 2060050-22-6 (N-(1,2,3,4-tetrahydroisoquinolin-8-yl)acetamide hydrochloride)

• Product Name: N-(1,2,3,4-tetrahydroisoquinolin-8-yl)acetamide hydrochloride
• CAS No: 2060050-22-6
• MF: C₁₁H₁₅ClN₂O
• MW: 226.702601671219
• MDL: MFCD30502220
• CID: 4635671
• PubChem ID: 134690832
• Update Time: 2025-05-20

N-(1,2,3,4-tetrahydroisoquinolin-8-yl)acetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(1,2,3,4-Tetrahydroisoquinolin-8-yl)acetamide Hydrochloride
• N-(1,2,3,4-tetrahydroisoquinolin-8-yl)acetamide hydrochloride

• MDL： MFCD30502220
• Inchi： 1S/C11H14N2O.ClH/c1-8(14)13-11-4-2-3-9-5-6-12-7-10(9)11;/h2-4,12H,5-7H2,1H3,(H,13,14);1H
• InChI Key： FLIZLWWITAKZHC-UHFFFAOYSA-N
• SMILES： N(C1C=CC=C2CCNCC=12)C(=O)C.Cl

Additional information on N-(1,2,3,4-tetrahydroisoquinolin-8-yl)acetamide hydrochloride

The Role of N-(1,2,3,4-Tetrahydroisoquinolin-8-Yl)Acetamide Hydrochloride in Modern Medicinal Chemistry and Biomedical Research

N-(1,2,3,4-Tetrahydroisoquinolin-8-Yl)Acetamide Hydrochloride, a structurally unique compound with CAS Registry Number 2060050-22-6, has emerged as a promising scaffold in the development of bioactive molecules targeting diverse therapeutic areas. This tetrahydroisoquinoline derivative combines the pharmacophoric potential of isoquinoline alkaloids with the functional versatility of acetamide groups. Recent advancements in synthetic methodologies have enabled precise structural modifications at its 8-position nitrogen atom and acetamide substituent to optimize pharmacokinetic properties and biological activity profiles.

Structurally characterized by its tetrahydroisoquinoline ring system, this compound represents a reduced isoquinoline framework that is widely recognized for its ability to modulate ion channel activities. The hydrochloride salt form ensures optimal solubility and stability under physiological conditions while maintaining the essential amine functionality required for receptor interactions. Computational studies using molecular dynamics simulations (Zhang et al., 2023) revealed that the spatial arrangement of substituents on the tetrahydropyridine ring significantly influences binding affinity to voltage-gated sodium channels (Nav), making it an attractive candidate for analgesic drug design.

In neuropharmacological applications, emerging research highlights its potential as a neuroprotective agent through dual mechanisms involving inhibition of neuroinflammatory pathways and modulation of mitochondrial function. A groundbreaking study published in Neurochemistry International demonstrated that this compound selectively inhibits microglial activation by downregulating NF-kB signaling pathways at concentrations below 1 μM (Smith et al., 2024). This property is particularly significant given the growing interest in anti-inflammatory strategies for neurodegenerative diseases such as Alzheimer's and Parkinson's.

Synthetic chemists have leveraged the modular structure of tetrahydroisoquinolines to create analogs with improved blood-brain barrier permeability. By incorporating fluorine substitutions at specific positions adjacent to the acetamide group (Journal of Medicinal Chemistry, 2024), researchers achieved a 3-fold increase in brain uptake while maintaining selective Nav channel inhibition. These structural insights underscore the importance of stereochemistry optimization—achieved through asymmetric synthesis approaches—as highlighted by recent work from the Johnson laboratory (ACS Med Chem Lett., 2024).

Clinical translational studies are exploring its utility as a co-analgesic agent to enhance opioid efficacy while mitigating adverse effects. Preclinical models show synergistic pain relief effects when combined with morphine derivatives at subthreshold doses (Pain Management, 2023). The acetamide moiety's ability to form hydrogen bonds with GABA receptors suggests additional applications in anxiolytic formulations currently under investigation by pharmaceutical companies specializing in CNS drug development.

Advanced analytical techniques such as LC-MS/MS and NMR spectroscopy have clarified its metabolic pathways in vivo. Phase I metabolism primarily involves O-dealkylation at position 7 followed by glucuronidation (Li et al., 2024), which contributes to favorable pharmacokinetic profiles including prolonged half-life and reduced hepatotoxicity compared to related compounds lacking the acetamide substituent. This metabolic stability is critical for chronic disease management applications being evaluated in ongoing phase II trials.

In cancer research applications, recent findings indicate that this compound induces apoptosis in glioblastoma cells through modulation of Bcl-2 family proteins (Cancer Letters, 2024). Its ability to cross the blood-brain barrier makes it particularly suitable for targeting central nervous system tumors where traditional therapies often fail due to insufficient penetration. Structure-based drug design efforts are now focusing on enhancing this activity through bioisosteric replacements near the tetrahydropyridine nitrogen center.

Biochemical assays employing site-directed mutagenesis have identified key residues responsible for binding affinity differences between isoform-specific Nav channels (Wang et al., 2024). These studies revealed that substitution patterns on both the tetrahydropyridine ring and acetamide side chain determine selectivity profiles between Nav1.7 and Nav1.8 isoforms—critical distinctions for developing subtype-selective analgesics with reduced side effect liabilities. Such findings align with current trends emphasizing precision medicine approaches in pain management.

Solid-state characterization using X-ray crystallography has revealed polymorphic forms differing in hydrogen bonding networks involving the hydrochloride counterion (Crystal Growth & Design, 2023). These structural variations directly impact dissolution rates and bioavailability—a critical consideration during formulation development for oral administration. Pharmaceutical scientists are now optimizing particle engineering techniques to achieve consistent amorphous forms without compromising chemical stability.

In vitro ADME studies conducted under ICH guidelines demonstrate excellent intestinal absorption (>95% permeability via Caco-2 monolayers) and minimal P-glycoprotein interaction (Chen et al., 2024). These properties make it an ideal candidate for transdermal delivery systems currently being developed using lipid nanoparticle carriers optimized through machine learning algorithms—a novel approach gaining traction in drug delivery research.

Recent advances in click chemistry methodologies have enabled rapid synthesis of radiolabeled derivatives for PET imaging applications (JACS Au, 2024). By attaching fluorine-containing reporters via copper-catalyzed azide–alkyne cycloaddition reactions without disrupting core pharmacophores, researchers can now monitor real-time biodistribution—a breakthrough facilitating early-phase clinical evaluation through non-invasive imaging techniques.

The compound's unique redox properties observed via electrochemical analysis suggest potential applications as a mitochondrial-targeted antioxidant (Nature Communications, 2024). When conjugated with lipophilic cations like triphenylphosphonium derivatives (TPP-N-(THIQ) constructs), it exhibited selective localization within mitochondria where it scavenged reactive oxygen species without affecting cellular redox homeostasis—a critical advantage over conventional antioxidants prone to systemic side effects.

Ongoing research into epigenetic modulation has uncovered histone deacetylase inhibitory activity when administered at low micromolar concentrations (Bioorganic & Medicinal Chemistry Letters, HDAC inhibition was associated with upregulation of neurotrophic factors like BDNF (brain-derived neurotrophic factor), suggesting synergistic benefits when combined with existing antidepressant therapies—findings supported by recent preclinical depression models showing enhanced behavioral improvements compared to monotherapy regimens.

Biomaterials scientists are exploring its use as a functional monomer in hydrogel formulations designed for sustained drug release (Biomaterials Science, Its amine functionality enables covalent crosslinking while retaining bioactivity throughout degradation processes—a property being leveraged to create localized delivery systems for chronic pain management reducing systemic exposure risks.

In enzymology studies published this year (JBC, ), it was shown to act as a reversible inhibitor of monoamine oxidase B (MAO-B), exhibiting IC5₀ values comparable to selegiline but without inducing cytochrome P45₀ enzyme induction—a characteristic critical for minimizing drug-drug interactions during combination therapy scenarios common in Parkinson's disease treatment regimens.

Radiosensitization potential was recently demonstrated against radioresistant tumor cells via modulation of DNA repair mechanisms (Clinical Cancer Research, , specifically inhibiting ATM kinase activation following ionizing radiation exposure. This dual-action mechanism offers new possibilities for improving radiation therapy outcomes while maintaining acceptable therapeutic indices based on current preclinical toxicity data.

Surface plasmon resonance experiments revealed nanomolar affinity binding interactions with several G-protein coupled receptors (GPCRs), including cannabinoid receptor type 1 (CB₁R) where partial agonism was observed at low doses (<^i><>Cellular Signalling>, ). This unexpected activity suggests unexplored therapeutic avenues such as appetite regulation or nausea management—areas warranting further investigation given its established safety profile from previous studies.